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Compound of Interest

3,4-dimethoxy-N-methylaniline
Compound Name:

hydrochloride
CAS No.: 1209739-54-7
Cat. No.: B1452829

Get Quote

\ J

Topic: 3,4-Dimethoxy-N-methylaniline Hydrochloride: Technical Guide & Safety Profile
Content Type: Technical Whitepaper & Operational Guide Audience: Research Scientists,
Medicinal Chemists, and EHS Officers[1][2]

Compound Profile & Identity

3,4-Dimethoxy-N-methylaniline hydrochloride is a specialized secondary amine building
block used primarily in the synthesis of pharmaceutical agents, particularly tyrosine kinase
inhibitors and quinazoline-based therapeutics.[2] It serves as a critical intermediate for
introducing the electron-rich 3,4-dimethoxyphenyl moiety, a pharmacophore often associated
with metabolic stability and receptor binding affinity.[2]

Chemical Identification Data
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Parameter

Specification

Chemical Name

3,4-Dimethoxy-N-methylaniline hydrochloride

Synonyms

N-Methyl-3,4-dimethoxyaniline HCI; N-Methyl-4-

aminoveratrole HCI

CAS Number (Salt)

1209739-54-7

CAS Number (Free Base)

35162-34-6

Molecular Formula

CoH13NO[1][21I31[41[5][6][7] - HCI

Molecular Weight 203.67 g/mol
Appearance Off-white to pale grey crystalline solid

. Soluble in water, methanol, DMSO; sparingly
Solubility

soluble in non-polar solvents.[1]

Safety Data Sheet (SDS) Summary

Critical Safety Note: While specific toxicological data for the hydrochloride salt is limited in

public registries, it must be handled with the same rigor as the parent aniline derivatives, which

are known for potential methemoglobinemia risks and skin sensitization.[1]

2.1 Hazards Identification (GHS Classification)
Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1][2]

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[1][2]

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).[1][2]

Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation).[1][2]
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2.2 Handling & Storage Protocols

¢ Engineering Controls: Use only in a chemical fume hood. Avoid dust formation.

o PPE: Nitrile gloves (0.11 mm thickness minimum), safety goggles, and lab coat.[2] A P95
particulate respirator is recommended if handling large quantities of the solid.[1]

o Storage: Store at 2—8°C (refrigerated) under an inert atmosphere (Argon or Nitrogen). The
compound is hygroscopic and air-sensitive; oxidation leads to darkening (quinone imine
formation).[1][2]

2.3 Emergency First Aid

o Eye Contact: Rinse cautiously with water for 15 minutes.[1] Remove contact lenses.

» Skin Contact: Wash with non-abrasive soap and water.[1] If cyanosis (blue lips/nails)
appears, seek immediate medical attention (potential methemoglobinemia).[2]

 Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center.

Technical Synthesis Guide

Objective: Synthesis of 3,4-dimethoxy-N-methylaniline hydrochloride from 3,4-
dimethoxyaniline (4-aminoveratrole).

Rationale: Direct alkylation of anilines with methyl iodide often leads to over-alkylation
(formation of N,N-dimethyl byproducts).[1][2] The Reductive Amination pathway described
below is self-validating because it kinetically favors the mono-methylated product via an imine
intermediate.[1][2]

3.1 Reaction Mechanism & Pathway

The synthesis proceeds via the condensation of the primary amine with formaldehyde to form a
hemiaminal/imine, which is subsequently reduced by sodium borohydride.[1]
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Figure 1: Step-wise reductive amination pathway for mono-methylation specificity.

3.2 Experimental Protocol (Bench Scale: 10 mmol)

Reagents:

3,4-Dimethoxyaniline (1.53 g, 10 mmol)[2]

» Paraformaldehyde (360 mg, 12 mmol eq.[2] formaldehyde)[2]

e Sodium Methoxide (catalytic, 0.5 mmol)[2]

e Sodium Borohydride (NaBHa4) (454 mg, 12 mmol)[2]

e Methanol (anhydrous)[2]

e HCI (4M in Dioxane)[2]

Step-by-Step Methodology:

e |Imine Formation:

o In a 100 mL round-bottom flask, dissolve 3,4-dimethoxyaniline in 20 mL anhydrous
methanol.

o Add paraformaldehyde and catalytic sodium methoxide.[1]
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o Reflux for 2 hours.[7] Checkpoint: The solution should turn clear or slightly yellow,
indicating depolymerization of paraformaldehyde and imine formation.

o Reduction:
o Cool the mixture to 0°C in an ice bath.

o Add NaBHa4 portion-wise over 15 minutes. Caution: Hydrogen gas evolution will occur.[1]

[7]

o Allow to warm to room temperature and stir for 3 hours.
o Workup:

o Quench excess hydride with 5 mL water.[1]

o Evaporate methanol under reduced pressure.[1]

o Extract the residue with Ethyl Acetate (3 x 20 mL).[2]

o Wash organic layer with brine, dry over NazSOa4, and concentrate.
 Salt Formation:

o Dissolve the crude oil (free base) in 10 mL diethyl ether.

o Add 4M HCI in dioxane dropwise at 0°C until precipitation is complete.

o Filter the white/grey solid and wash with cold ether.[1]

Quality Control & Validation

To ensure the integrity of the synthesized compound, the following analytical parameters must
be met.

4.1 NMR Characterization (Expected Shifts)
e H NMR (400 MHz, DMSO-ds):
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[e]

0 10.5-11.0 (br s, 2H): Ammonium protons (NHz%).[1][2]

(¢]

0 6.8-7.0 (m, 3H): Aromatic ring protons (characteristic of 1,2,4-substitution).[1][2]

[¢]

0 3.75 (s, 3H): Methoxy group 1.[2]

[¢]

0 3.72 (s, 3H): Methoxy group 2.[2]

[e]

0 2.85 (s, 3H):N-Methyl group.[1][2] Note: If this appears as a doublet or integrates to >3H,
check for dimethyl impurity.[1]

4.2 HPLC Purity Check
e Column: C18 Reverse Phase (e.g., Agilent Zorbax).[2]

o Mobile Phase: A: Water (0.1% TFA), B: Acetonitrile.[1] Gradient 5% B to 95% B over 20 min.
e Detection: UV @ 254 nm.[1]

» Acceptance Criteria: >98% purity. Major impurity is usually the starting material (aniline) or
the N,N-dimethyl analog.[]

Applications in Drug Development

This compound acts as a versatile nucleophile in the synthesis of complex heterocycles.[1]

3,4-Dimethoxy-N-methylaniline

Nucleophilic Substitution | Cyclization w/ Aldehydes CYP450 Substrate

Pharmaceutical Applications

Quinazoline Kinase Inhibitors Isoquinoline Alkaloids Metabolic Stability Studies
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Figure 2: Downstream utility in medicinal chemistry workflows.
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o Kinase Inhibitors: Used to install the solvent-exposed aniline tail in quinazoline-based EGFR
inhibitors, improving solubility and pharmacokinetic profiles [1].[1][2]

o Alkaloid Synthesis: The electron-rich ring facilitates Pictet-Spengler cyclizations to form
tetrahydroisoquinoline scaffolds, common in neuroactive drugs.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. US20070299092A1 - Quinone Substituted Quinazoline and Quinoline Kinase Inhibitors -
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e 7. prepchem.com [prepchem.com]

» To cite this document: BenchChem. [3,4-dimethoxy-N-methylaniline hydrochloride safety
data sheet]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1452829/docs#3-4-dimethoxy-n-methylaniline-
hydrochloride-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://patents.google.com/patent/US20070299092A1/en
https://patents.google.com/patent/US20070299092A1/en
https://prepchem.com/3-4-dimethylaniline/
https://www.benchchem.com/product/b1452829/docs#3-4-dimethoxy-n-methylaniline-hydrochloride-safety-data-sheet
https://www.benchchem.com/product/b1452829/docs#3-4-dimethoxy-n-methylaniline-hydrochloride-safety-data-sheet
https://www.benchchem.com/product/b1452829/docs#3-4-dimethoxy-n-methylaniline-hydrochloride-safety-data-sheet
https://www.benchchem.com/product/b1452829/docs#3-4-dimethoxy-n-methylaniline-hydrochloride-safety-data-sheet
https://www.benchchem.com/product/b1452829?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1452829?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1452829?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

